Cas no 2418670-27-4 (Tert-butyl 4-({5-amino-3-[(fluorosulfonyl)oxy]-2,4-dimethylphenyl}methyl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-({5-amino-3-[(fluorosulfonyl)oxy]-2,4-dimethylphenyl}methyl)piperazine-1-carboxylate
• CAS No: 2418670-27-4
• MF: C₁₈H₂₈FN₃O₅S
• MW: 417.495427131653
• CID: 5677455
• PubChem ID: 165775887
• Update Time: 2025-10-16

Tert-butyl 4-({5-amino-3-[(fluorosulfonyl)oxy]-2,4-dimethylphenyl}methyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26630530
• tert-butyl 4-({5-amino-3-[(fluorosulfonyl)oxy]-2,4-dimethylphenyl}methyl)piperazine-1-carboxylate
• 2418670-27-4
• Tert-butyl 4-({5-amino-3-[(fluorosulfonyl)oxy]-2,4-dimethylphenyl}methyl)piperazine-1-carboxylate

• Inchi： 1S/C18H28FN3O5S/c1-12-14(10-15(20)13(2)16(12)27-28(19,24)25)11-21-6-8-22(9-7-21)17(23)26-18(3,4)5/h10H,6-9,11,20H2,1-5H3
• InChI Key： ZUNFMUUXUGUEMJ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=C(C)C(=CC(=C1C)CN1CCN(C(=O)OC(C)(C)C)CC1)N)F

Computed Properties

• Exact Mass: 417.17337034g/mol
• Monoisotopic Mass: 417.17337034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 111Ų

Additional information on Tert-butyl 4-({5-amino-3-[(fluorosulfonyl)oxy]-2,4-dimethylphenyl}methyl)piperazine-1-carboxylate

Comprehensive Overview of Tert-butyl 4-({5-amino-3-[(fluorosulfonyl)oxy]-2,4-dimethylphenyl}methyl)piperazine-1-carboxylate (CAS No. 2418670-27-4)

The compound Tert-butyl 4-({5-amino-3-[(fluorosulfonyl)oxy]-2,4-dimethylphenyl}methyl)piperazine-1-carboxylate (CAS No. 2418670-27-4) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the fluorosulfonyloxy and piperazine-1-carboxylate moieties, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its versatility in drug discovery and development.

One of the key reasons for the growing attention toward Tert-butyl 4-({5-amino-3-[(fluorosulfonyl)oxy]-2,4-dimethylphenyl}methyl)piperazine-1-carboxylate is its role in the design of novel therapeutic agents. The presence of the amino and fluorosulfonyloxy groups allows for selective modifications, enabling the creation of targeted molecules with enhanced efficacy. This aligns with current trends in precision medicine, where researchers seek compounds that can be tailored for specific biological pathways.

In addition to its pharmaceutical applications, this compound has garnered interest in the field of agrochemicals. The 2,4-dimethylphenyl and piperazine components contribute to its potential as a building block for crop protection agents. With the global push for sustainable agriculture, the demand for innovative chemical solutions is rising, and CAS No. 2418670-27-4 is well-positioned to meet these needs.

From a synthetic chemistry perspective, the Tert-butyl protecting group in Tert-butyl 4-({5-amino-3-[(fluorosulfonyl)oxy]-2,4-dimethylphenyl}methyl)piperazine-1-carboxylate offers advantages in terms of stability and ease of handling. This makes the compound a preferred choice for multi-step synthesis, particularly in the development of complex molecules. Researchers often inquire about the optimal conditions for its use, reflecting its importance in modern synthetic methodologies.

The compound’s fluorosulfonyloxy moiety is another area of significant interest. This functional group is known for its reactivity, enabling efficient cross-coupling reactions and other transformations. As the pharmaceutical industry continues to explore new reaction pathways, CAS No. 2418670-27-4 serves as a critical tool for advancing synthetic strategies.

Given the increasing focus on green chemistry, the environmental impact of chemical synthesis is a hot topic. Tert-butyl 4-({5-amino-3-[(fluorosulfonyl)oxy]-2,4-dimethylphenyl}methyl)piperazine-1-carboxylate is being studied for its potential to reduce waste and improve atom economy in synthetic processes. This aligns with the broader industry shift toward sustainable practices, making it a relevant subject for researchers and policymakers alike.

Another notable aspect of this compound is its compatibility with high-throughput screening (HTS) platforms. The piperazine-1-carboxylate backbone is frequently employed in drug discovery due to its favorable pharmacokinetic properties. As HTS becomes more prevalent in early-stage research, the demand for versatile intermediates like CAS No. 2418670-27-4 is expected to grow.

In summary, Tert-butyl 4-({5-amino-3-[(fluorosulfonyl)oxy]-2,4-dimethylphenyl}methyl)piperazine-1-carboxylate (CAS No. 2418670-27-4) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and synthetic chemistry. Its unique structural attributes and reactivity profile make it a valuable asset for researchers aiming to address contemporary challenges in these fields. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the development of next-generation solutions.